Cas no 1021115-73-0 (1-(5-methylthiophen-2-yl)pentan-1-amine)

• Product Name: 1-(5-methylthiophen-2-yl)pentan-1-amine
• CAS No: 1021115-73-0
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• MDL: MFCD11148717
• CID: 5156422
• PubChem ID: 43198087
• Update Time: 2026-03-04

1-(5-methylthiophen-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α-butyl-5-methyl-
• 1-(5-methylthiophen-2-yl)pentan-1-amine

• MDL： MFCD11148717
• Inchi： 1S/C10H17NS/c1-3-4-5-9(11)10-7-6-8(2)12-10/h6-7,9H,3-5,11H2,1-2H3
• InChI Key： KARMUOVDGLNEEL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(N)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methylthiophen-2-yl)pentan-1-amine

Recent Advances in the Study of 1-(5-methylthiophen-2-yl)pentan-1-amine (CAS: 1021115-73-0): A Comprehensive Research Brief

The compound 1-(5-methylthiophen-2-yl)pentan-1-amine (CAS: 1021115-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(5-methylthiophen-2-yl)pentan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the condensation of 5-methylthiophene-2-carbaldehyde with n-butylamine, followed by reductive amination. This method not only improved the accessibility of the compound but also facilitated further pharmacological evaluations.

Pharmacological investigations have revealed that 1-(5-methylthiophen-2-yl)pentan-1-amine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a novel therapeutic agent for neurological disorders, including depression and anxiety. A 2022 study in Neuropharmacology reported that the compound acts as a selective serotonin reuptake inhibitor (SSRI) with minimal off-target effects, highlighting its advantages over existing treatments.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2023 preprint on bioRxiv described its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The study proposed that the compound's mechanism of action involves the disruption of key signaling pathways, such as the PI3K/AKT/mTOR axis, though further validation is required.

Despite these promising findings, challenges remain in the development of 1-(5-methylthiophen-2-yl)pentan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological efficacy.

In conclusion, 1-(5-methylthiophen-2-yl)pentan-1-amine (CAS: 1021115-73-0) represents a promising candidate for further development in both neurological and oncological therapeutics. Its unique chemical structure and multifaceted biological activities make it a valuable subject for continued research. Future studies should aim to elucidate its precise mechanisms of action and optimize its therapeutic profile for clinical applications.